N-(2-carboxyethyl)-N-methyl-beta-alanine
Overview
Description
N-(2-carboxyethyl)-N-methyl-beta-alanine (CEMBA) is an amino acid derivative that is naturally found in several species of plants and animals. CEMBA has been studied for its potential in various scientific research applications, including its biochemical and physiological effects, synthesis methods, and mechanism of action.
Scientific Research Applications
- β-alanine contains an amino group and several hydroxyl groups, which can react with free radicals, exhibiting scavenging ability . Its antioxidant properties make it relevant for research in oxidative stress, aging, and related health conditions.
- β-alanine acts as a chelating agent and forms complexes with various heavy metal ions, including Zn(II), Cd(II), Pb(II), and Ni(II) . This property is valuable in environmental remediation, metal extraction, and analytical chemistry.
- Researchers have explored hydrogels based on N-(2-carboxyethyl)-chitosan (a derivative of chitosan) in the presence of vanillin . These hydrogels exhibit good mechanical properties and low cytotoxicity, making them suitable for drug delivery and tissue engineering.
- β-alanine derivatives have been used in the green synthesis of metallic nanoparticles . These nanoparticles find applications in catalysis, drug delivery, and imaging.
- Chitosan derivatives, including N-(2-carboxyethyl)-chitosan, serve as supports for biocatalysts . These materials enhance enzyme stability and activity, enabling applications in biotechnology and bioprocessing.
- Leveraging the technological properties of chitosan, researchers have developed various drug delivery systems . These include nanoparticles, microparticles, and hydrogels for controlled release and targeted therapy.
Antioxidant Properties
Metal Complexation
Biodegradable Hydrogels
Green Synthesis of Nanoparticles
Biocatalyst Support
Drug Delivery Systems
Mechanism of Action
Mode of Action
It is known that the compound is a derivative of glycine , which suggests that it may interact with its targets in a similar manner to glycine
Biochemical Pathways
It is possible that the compound may influence pathways related to glycine metabolism, given its structural similarity to glycine . The downstream effects of these potential interactions remain to be determined.
properties
IUPAC Name |
3-[2-carboxyethyl(methyl)amino]propanoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13NO4/c1-8(4-2-6(9)10)5-3-7(11)12/h2-5H2,1H3,(H,9,10)(H,11,12) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IPQKIOGNAKWLSO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CCC(=O)O)CCC(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13NO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
175.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-carboxyethyl)-N-methyl-beta-alanine | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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